![molecular formula C15H17N3O B5793439 4-(dimethylamino)-N-(5-methyl-2-pyridinyl)benzamide](/img/structure/B5793439.png)
4-(dimethylamino)-N-(5-methyl-2-pyridinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(dimethylamino)-N-(5-methyl-2-pyridinyl)benzamide, also known as DMAB, is a chemical compound that has gained significant attention in scientific research. This compound has been widely studied for its potential applications in various fields, including medicine, biochemistry, and pharmacology.
Scientific Research Applications
4-(dimethylamino)-N-(5-methyl-2-pyridinyl)benzamide has been studied extensively for its potential applications in various fields. In medicine, this compound has been shown to have antitumor properties and has been used in the treatment of various types of cancer. This compound has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
In biochemistry, this compound has been used as a tool to study protein-protein interactions and to identify potential drug targets. This compound has also been used in the development of biosensors for the detection of various biomolecules.
In pharmacology, this compound has been studied for its potential applications as a drug delivery system. This compound has been shown to be an effective carrier for various drugs, including anticancer agents and antibiotics.
Mechanism of Action
The mechanism of action of 4-(dimethylamino)-N-(5-methyl-2-pyridinyl)benzamide is not fully understood. However, it is believed that this compound exerts its effects through the inhibition of various enzymes and proteins involved in cellular signaling pathways. This compound has been shown to inhibit the activity of protein kinases, which play a critical role in cell proliferation and survival. This compound has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 4-(dimethylamino)-N-(5-methyl-2-pyridinyl)benzamide is its versatility. This compound can be used in a variety of experimental settings, including cell culture studies, animal models, and clinical trials. This compound is also relatively easy to synthesize and can be obtained in large quantities.
One limitation of this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on normal cells, as well as cancer cells. Therefore, it is important to use caution when handling this compound and to follow proper safety protocols.
Future Directions
There are a number of future directions for 4-(dimethylamino)-N-(5-methyl-2-pyridinyl)benzamide research. One area of interest is the development of this compound-based drug delivery systems for the targeted delivery of anticancer agents and other drugs. Another area of interest is the identification of new protein targets for this compound, which could lead to the development of new therapies for cancer and other diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in clinical trials.
Synthesis Methods
4-(dimethylamino)-N-(5-methyl-2-pyridinyl)benzamide can be synthesized using a variety of methods, including the reaction of 4-aminobenzamide with dimethylformamide dimethyl acetal and 5-methyl-2-pyridinecarboxaldehyde. This reaction results in the formation of this compound as a white solid with a melting point of 149-151°C.
Properties
IUPAC Name |
4-(dimethylamino)-N-(5-methylpyridin-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O/c1-11-4-9-14(16-10-11)17-15(19)12-5-7-13(8-6-12)18(2)3/h4-10H,1-3H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APPWBZUAPWKKBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=C1)NC(=O)C2=CC=C(C=C2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.